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Compound of Interest

Compound Name: 1-Bromo-2-chloropropane

Cat. No.: B1583154 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 1-Bromo-2-chloropropane (CAS

No. 3017-96-7) is not readily available in public databases. The following guidance is

synthesized from information on structurally similar chemicals, including its isomers and other

halogenated hydrocarbons. It is crucial to handle this compound with extreme caution and to

consult with a certified safety professional before use.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-2-chloropropane is a halogenated alkane and should be treated as a hazardous

substance.[1] Due to its chemical structure, it is likely to be a flammable liquid with potential for

causing skin and eye irritation, respiratory issues, and possible long-term health effects. The

personal protective equipment listed below is essential to minimize exposure risks.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[2]

To protect against splashes

and vapors that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Viton®, Silver

Shield®/4H®), a lab coat, and

appropriate protective clothing

to prevent skin exposure.[3]

To prevent skin contact, which

may cause irritation or be

absorbed through the skin.[4]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is recommended, especially

when working outside of a

chemical fume hood or in

poorly ventilated areas.[2][3]

To protect against the

inhalation of harmful vapors

that may cause respiratory

irritation or other systemic

effects.

Safe Handling and Operational Plan
Adherence to a strict operational protocol is vital when handling 1-Bromo-2-chloropropane to

ensure the safety of laboratory personnel and the integrity of the research.

Procedural Steps for Handling:

Preparation:

Ensure that a chemical fume hood is in proper working order.

Verify that an eyewash station and safety shower are accessible and functional.[4]

Assemble all necessary equipment and reagents before introducing 1-Bromo-2-
chloropropane to the work area.

Confirm that all containers are properly labeled and free from damage.

Handling:
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Conduct all work in a well-ventilated chemical fume hood.[2]

Ground all equipment to prevent static discharge, which could ignite flammable vapors.[2]

Use only spark-proof tools.[2]

Avoid direct contact with the chemical. Use appropriate PPE at all times.

Keep containers tightly closed when not in use to minimize the release of vapors.[2]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4]

[5]

Keep containers tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents and bases.[5]

Table 2: Key Physical and Chemical Properties (Estimated)

Property Value Source

CAS Number 3017-96-7 [1]

Molecular Formula C₃H₆BrCl [1]

Molecular Weight 157.44 g/mol [1]

Boiling Point ~118 °C (estimate) [1]

Flash Point ~27.55 °C [1]

Spill Management and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to contain the hazard and

prevent environmental contamination.

Spill Response Protocol:
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Evacuate: Immediately evacuate the affected area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, absorb the chemical with an inert material such as vermiculite,

sand, or earth.[4]

Collect: Use spark-proof tools to collect the absorbed material and place it in a suitable,

labeled container for disposal.[2]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety personnel.

Waste Disposal:

All waste containing 1-Bromo-2-chloropropane must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in accordance with local, state, and

federal regulations.[6]

It is often required to use a licensed chemical waste disposal company.[7]

Do not pour this chemical down the drain.[8]

Workflow Diagram for Handling 1-Bromo-2-
chloropropane
The following diagram outlines the logical workflow for the safe handling of 1-Bromo-2-
chloropropane from initial preparation to final disposal.
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Workflow for Handling 1-Bromo-2-chloropropane
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Caption: Logical workflow for the safe handling of 1-Bromo-2-chloropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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